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Compound of Interest

Compound Name:
1-[7-(trifluoromethyl)quinolin-4-

yl]piperidin-4-ol

CAS No.: 2640836-64-0

Cat. No.: B6444386

Get Quote

Mechanistic Rationale & Target Landscape
In modern drug discovery, the fusion of privileged scaffolds is a highly effective strategy for

generating high-quality chemical libraries. The quinoline and piperidine moieties represent two

of the most historically validated pharmacophores in medicinal chemistry [1]. When linked or

fused, the resulting quinoline-piperidine derivatives offer a unique combination of planar

aromaticity and flexible, basic 3D geometry.

Causality in Scaffold Design
The architectural logic behind this combination is highly deliberate:

The Quinoline Core: Provides a rigid, electron-rich planar surface ideal for π−π stacking

interactions. This is critical for intercalating with parasitic heme (inhibiting β -hematin

crystallization) or occupying the adenine-binding pocket (hinge region) of human kinases[6,

8].
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The Piperidine Ring: Acts as a basic, saturated heterocycle that modulates the overall pKa

and lipophilicity ( LogP ) of the molecule. By introducing a chiral, sp3 -hybridized vector, the

piperidine ring disrupts molecular flatness, significantly enhancing aqueous solubility and

allowing for precise spatial functionalization to target specific protein-protein interactions [2,

3]. Furthermore, careful substitution on the piperidine ring is frequently employed to mitigate

hERG channel blockade—a common liability in highly lipophilic basic amines [2].

Therapeutic Applications
High-throughput screening (HTS) of these libraries has yielded potent hits across multiple

therapeutic domains:

Infectious Diseases (Malaria): Quinoline-piperidines exhibit exceptional nanomolar potency

against both chloroquine-sensitive (NF54, 3D7) and chloroquine-resistant (K1, Dd2) strains

of Plasmodium falciparum [3, 5].

Oncology (Kinase Inhibition): HTS campaigns have identified quinoline-piperidine derivatives

(e.g., SW120619) as highly potent, isoform-specific inhibitors of WNK kinases and MEK1/2

[2, 4].

Neurodegeneration: Ultrasound-assisted synthesis of piperidinyl-quinoline acylhydrazones

has yielded potent dual inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase

(BuChE) for Alzheimer's disease research [7].
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Divergent mechanisms of action for quinoline-piperidine scaffolds across therapeutic areas.

Library Design & Physicochemical Triage
Before initiating an HTS campaign, the chemical library must be triaged to ensure the

compounds possess drug-like properties. The table below summarizes the optimal

physicochemical parameters for quinoline-piperidine libraries to maximize hit-to-lead success

rates and minimize false positives (e.g., PAINs or aggregators).

Table 1: Optimal Physicochemical Parameters for Quinoline-Piperidine HTS Libraries
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Parameter Target Range
Mechanistic Rationale for
HTS

Molecular Weight (MW) 250 – 450 Da

Ensures sufficient complexity

for target specificity while

allowing room for downstream

lead optimization (adding

mass) without violating

Lipinski's Rule of 5.

Lipophilicity (cLogP) 2.0 – 4.5

Critical for cell membrane

permeability (especially for

penetrating the Plasmodium

food vacuole). Values > 5.0

increase the risk of non-

specific protein binding and

hERG toxicity [6].

Topological Polar Surface Area 40 – 90 Å²

Balances aqueous solubility

with the ability to cross lipid

bilayers.

Basic pKa (Piperidine N) 8.0 – 9.5

Ensures the molecule is

predominantly protonated at

physiological pH, facilitating

accumulation in acidic

compartments (e.g., parasite

food vacuole) via ion-trapping

[3].

Experimental Protocols for High-Throughput
Screening
To ensure scientific integrity, every HTS assay must function as a self-validating system. Below

are two field-proven, step-by-step methodologies tailored for quinoline-piperidine libraries.
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Protocol A: Phenotypic Antimalarial Screen (SYBR
Green I Assay)
Objective: Identify compounds that inhibit the intraerythrocytic growth of P. falciparum.

Causality & Assay Design: SYBR Green I is a highly sensitive fluorescent dye that intercalates

with double-stranded DNA. Because mature human red blood cells (RBCs) lack a nucleus, any

DNA detected in the culture is strictly parasitic. This provides a robust, non-radioactive

alternative to traditional [3H] -hypoxanthine incorporation assays [8].

Step-by-Step Methodology:

Culture Preparation: Maintain P. falciparum (e.g., NF54 or K1 strains) in human O+

erythrocytes in RPMI 1640 medium supplemented with 25 mM HEPES, 50 mg/L

hypoxanthine, and 0.5% AlbuMAX II.

Plate Seeding: Dispense 40 µL of parasite culture (synchronized to the ring stage at 1%

parasitemia and 2% hematocrit) into black, clear-bottom 384-well microplates using an

automated liquid handler.

Compound Transfer: Pin-transfer 100 nL of the quinoline-piperidine library (from 10 mM

DMSO stock plates) into the assay plates.

Self-Validation Control: Columns 1 and 2 must contain 0.1% DMSO (Negative Control /

100% growth). Columns 23 and 24 must contain 1 µM Chloroquine or Artemisinin (Positive

Control / 0% growth).

Incubation: Incubate the plates for 72 hours at 37°C in a specialized gas mixture (5% O2​, 5%

CO2​, 90% N2​).

Lysis and Detection: Add 10 µL of lysis buffer containing 10× SYBR Green I dye to all wells.

Incubate in the dark at room temperature for 1 hour.

Readout: Measure fluorescence using a microplate reader (Excitation: 485 nm; Emission:

530 nm).
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Protocol B: Target-Based Kinase Screen (Kinase-Glo®
Luminescent Assay)
Objective: Identify ATP-competitive inhibitors of specific kinases (e.g., WNK3 or MEK1/2).

Causality & Assay Design: The Kinase-Glo assay measures the amount of unconsumed ATP

left in the well after the kinase reaction. If a quinoline-piperidine compound successfully inhibits

the kinase, ATP is not consumed, resulting in high luminescence. This homogeneous format

prevents the need for washing steps, making it ideal for 384-well HTS [4].

Step-by-Step Methodology:

Enzyme/Substrate Mix: Prepare a solution containing the target kinase (e.g., 4.7 µM

pWNK1), its specific peptide substrate, 55.3 mM HEPES (pH 7.4), and 55.3 mM MgCl2​[4].

Compound Addition: Dispense 15 µL of the enzyme/substrate mix into solid-white 384-well

plates. Pin-transfer 50 nL of library compounds.

Reaction Initiation: Add 5 µL of ATP solution (at the predetermined Km​concentration for the

specific kinase) to initiate the reaction.

Incubation: Incubate for 60 minutes at room temperature.

Detection: Add 20 µL of Kinase-Glo reagent to halt the reaction and generate the

luminescent signal. Read luminescence after a 10-minute stabilization period.

Data Analysis & Hit Validation Workflow
Robust data analysis is the firewall between true hits and experimental noise.

1. Assay Quality Control (Z'-Factor): Before analyzing compound efficacy, the robustness of the

assay plate must be validated using the Z'-factor:

Z′=1−∣μpos​−μneg​∣3(σpos​+σneg​)​

Rule: Only plates with a Z′≥0.6 are accepted for hit picking.

2. Hit Triage & Counter-Screening: Primary hits (>50% inhibition at 10 µM) are subjected to 10-

point dose-response curves to determine the IC50​. Crucially, quinoline-piperidine hits must be
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counter-screened against mammalian cell lines (e.g., CHO or HepG2 cells). Causality: A

compound that kills P. falciparum but also exhibits high cytotoxicity in HepG2 cells is likely a

general membrane disruptor rather than a target-specific therapeutic[3, 6]. A Selectivity Index

(SI = CC50_HepG2​/IC50_Parasite​) of >100 is required to advance a hit to the lead optimization

phase.
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HTS and hit-to-lead optimization workflow for quinoline-piperidine libraries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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